Cas no 88070-05-7 (Benzene, 1-(1,1-dimethylpropyl)-4-methyl-2-(phenylmethyl)-)

Benzene, 1-(1,1-dimethylpropyl)-4-methyl-2-(phenylmethyl)- structure
88070-05-7 structure
Product name:Benzene, 1-(1,1-dimethylpropyl)-4-methyl-2-(phenylmethyl)-
CAS No:88070-05-7
MF:C19H24
MW:252.393865585327
CID:646354
PubChem ID:13139374

Benzene, 1-(1,1-dimethylpropyl)-4-methyl-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(1,1-dimethylpropyl)-4-methyl-2-(phenylmethyl)-
    • 2-benzyl-4-methyl-1-(2-methylbutan-2-yl)benzene
    • 88070-05-7
    • DTXSID40521108
    • Inchi: InChI=1S/C19H24/c1-5-19(3,4)18-12-11-15(2)13-17(18)14-16-9-7-6-8-10-16/h6-13H,5,14H2,1-4H3
    • InChI Key: ZKDGFORPRCVBHG-UHFFFAOYSA-N
    • SMILES: CCC(C)(C)C1=C(C=C(C=C1)C)CC2=CC=CC=C2

Computed Properties

  • Exact Mass: 252.187800766g/mol
  • Monoisotopic Mass: 252.187800766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 0Ų

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